Cas no 1179138-14-7 (6-(4-Methoxypiperidin-1-yl)pyridazine-3-carboxylic acid)

• Product Name: 6-(4-Methoxypiperidin-1-yl)pyridazine-3-carboxylic acid
• CAS No: 1179138-14-7
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5734704
• PubChem ID: 60792113
• Update Time: 2023-11-02

6-(4-Methoxypiperidin-1-yl)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• starbld0037726
• AKOS010007625
• 6-(4-methoxypiperidin-1-yl)pyridazine-3-carboxylic acid
• F1967-5275
• 1179138-14-7
• 3-Pyridazinecarboxylic acid, 6-(4-methoxy-1-piperidinyl)-
• 6-(4-Methoxypiperidin-1-yl)pyridazine-3-carboxylic acid

• Inchi： 1S/C11H15N3O3/c1-17-8-4-6-14(7-5-8)10-3-2-9(11(15)16)12-13-10/h2-3,8H,4-7H2,1H3,(H,15,16)
• InChI Key： KILGMKGKCSOTGQ-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C2=CC=C(C(=O)O)N=N2)CC1

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 494.5±45.0 °C(Predicted)
• pka: 2.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines